Cas no 78155-74-5 (Methyl 5-bromo-1H-indazole-3-carboxylate)

Methyl 5-bromo-1H-indazole-3-carboxylate structure
78155-74-5 structure
Product Name:Methyl 5-bromo-1H-indazole-3-carboxylate
CAS No:78155-74-5
MF:C9H7BrN2O2
MW:255.068081140518
MDL:MFCD07371572
CID:551542
PubChem ID:12689298
Update Time:2025-08-05

Methyl 5-bromo-1H-indazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Methyl 5-bromo-1H-indazole-3-carboxylate
    • 1H-Indazole-3-carboxylicacid, 5-bromo-, methyl ester
    • 5-Bromo-1H-indazole-3-carboxylic acid methyl ester
    • 1H-INDAZOLE-3-CARBOXYLIC ACID, 5-BROMO-, METHYL ESTER
    • WVNKCZKRGOOMNU-UHFFFAOYSA-N
    • RP06218
    • PB23484
    • TRA0072366
    • BC230221
    • 5-Bromo-3-(methoxycarbonyl)-1H-indazole
    • SY032790
    • AB0038189
    • ST1100743
    • C2392
    • Y5546
    • AM
    • CS-W008961
    • AM20041170
    • 78155-74-5
    • FT-0647408
    • DTXSID90506965
    • AKOS015949515
    • J-522438
    • A839345
    • 5-bromoindazole-3-carboxylic acid methylester
    • (2S,3S)-1-(2-METHYLAMINO-2-PHENYL-ETHYL)-PYRROLIDIN-3-OL
    • SCHEMBL4291226
    • MFCD07371572
    • PS-5700
    • 5-Bromo-2h-indazole-3-carboxylic acid methyl ester
    • AC-29509
    • DB-026655
    • METHYL5-BROMO-1H-INDAZOLE-3-CARBOXYLATE
    • MDL： MFCD07371572
    • Inchi： 1S/C9H7BrN2O2/c1-14-9(13)8-6-4-5(10)2-3-7(6)11-12-8/h2-4H,1H3,(H,11,12)
    • InChI Key： WVNKCZKRGOOMNU-UHFFFAOYSA-N
    • SMILES： BrC1C=CC2=C(C=1)C(C(=O)OC)=NN2

Computed Properties

  • Exact Mass: 253.96900
  • Monoisotopic Mass: 253.96909g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 237
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 55
  • XLogP3: 2.4

Experimental Properties

  • Density: 1.709
  • Melting Point: 208-210 ºC
  • Boiling Point: 399.7°C at 760 mmHg
  • Flash Point: 195.5°C
  • Refractive Index: 1.675
  • PSA: 54.98000
  • LogP: 2.11200

Methyl 5-bromo-1H-indazole-3-carboxylate Security Information

Methyl 5-bromo-1H-indazole-3-carboxylate Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Methyl 5-bromo-1H-indazole-3-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.
45R0175-1g
Methyl 5-bromo-1H-indazole-3-carboxylate
 78155-74-5 97%
1g
 449.46CNY 2021-05-08
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.
45R0175-5g
Methyl 5-bromo-1H-indazole-3-carboxylate
 78155-74-5 97%
5g
 1424.71CNY 2021-05-08
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.
45R0175-25g
Methyl 5-bromo-1H-indazole-3-carboxylate
 78155-74-5 97%
25g
 4223.25CNY 2021-05-08
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.
45R0175-100g
Methyl 5-bromo-1H-indazole-3-carboxylate
 78155-74-5 97%
100g
 11872.59CNY 2021-05-08
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.
45R0175-500g
Methyl 5-bromo-1H-indazole-3-carboxylate
 78155-74-5 97%
500g
 41384.47CNY 2021-05-08
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-BG895-50mg
Methyl 5-bromo-1H-indazole-3-carboxylate
 78155-74-5 95%
50mg
 68.0CNY 2021-07-12
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-BG895-200mg
Methyl 5-bromo-1H-indazole-3-carboxylate
 78155-74-5 95%
200mg
 119.0CNY 2021-07-12
Chemenu
CM102024-5g
methyl 5-bromo-1H-indazole-3-carboxylate
 78155-74-5 98%
5g
 $224 2021-08-06
Chemenu
CM102024-10g
methyl 5-bromo-1H-indazole-3-carboxylate
 78155-74-5 98%
10g
 $374 2021-08-06
TRC
M295953-100mg
Methyl 5-bromo-1H-indazole-3-carboxylate
 78155-74-5
100mg
 $64.00 2023-05-18

Methyl 5-bromo-1H-indazole-3-carboxylate Production Method

Production Method 1

43120-28-1 43120-28-1
78155-74-5 78155-74-5
885279-52-7 885279-52-7
Reaction Conditions
1.1 Reagents: N-Bromosuccinimide Catalysts: 4,5,6,7-Tetrachloro-2′,4′,5′,7′-tetraiodofluorescein Solvents: Acetonitrile ;  1 h, 20 °C
Reference
Bromination of indazoles enhanced by organic-dye, visible-light photoredox catalysis
Hornbrook, Lauren F.; Reed, Connor D.; Lamar, Angus A., Tetrahedron, 2023, 142,

Methyl 5-bromo-1H-indazole-3-carboxylate Raw materials

Methyl 5-bromo-1H-indazole-3-carboxylate Preparation Products

Methyl 5-bromo-1H-indazole-3-carboxylate Related Literature

78155-74-5 (Methyl 5-bromo-1H-indazole-3-carboxylate) Related Products

Recommended suppliers
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk